Cas no 80861-26-3 (Benzenamine, 3-[2-(phenylmethyl)butyl]-)

• Product Name: Benzenamine, 3-[2-(phenylmethyl)butyl]-
• CAS No: 80861-26-3
• MF: C₁₇H₂₁N
• MW: 239.35534453392
• CID: 704935
• PubChem ID: 12790572
• Update Time: 2025-04-19

Benzenamine, 3-[2-(phenylmethyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[2-(phenylmethyl)butyl]-
• 3-(2-benzylbutyl)aniline
• DTXSID10509958
• 80861-26-3
• SCHEMBL11126711

• Inchi： 1S/C17H21N/c1-2-14(11-15-7-4-3-5-8-15)12-16-9-6-10-17(18)13-16/h3-10,13-14H,2,11-12,18H2,1H3
• InChI Key： XXBPUVBNKJJCLJ-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)CC(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.167399674g/mol
• Monoisotopic Mass: 239.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų